Cas no 618101-96-5 (1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID)

• Product Name: 1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• CAS No: 618101-96-5
• MF: C₁₆H₁₀F₂N₂O₂
• MW: 300.259610652924
• MDL: MFCD05150593
• CID: 955408
• PubChem ID: 3340740
• Update Time: 2025-06-07

1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID
• 2-(2,4-difluorophenyl)-5-phenylpyrazole-3-carboxylic acid
• AC1MOARR
• KB-212608
• DTXSID10391613
• AKOS024412207
• MFCD05150593
• 618101-96-5

• MDL： MFCD05150593
• Inchi： 1S/C16H10F2N2O2/c17-11-6-7-14(12(18)8-11)20-15(16(21)22)9-13(19-20)10-4-2-1-3-5-10/h1-9H,(H,21,22)
• InChI Key： ZIAAIZJXWLHTJX-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C(C(=O)O)=CC(C2C=CC=CC=2)=N1)F

Computed Properties

• Exact Mass: 300.07100
• Monoisotopic Mass: 300.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 3.51570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID

1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID (CAS No. 618101-96-5): A Comprehensive Overview

1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID (CAS No. 618101-96-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole carboxylic acids and is characterized by its unique structural features, including a 2,4-difluorophenyl and a phenyl substituent. These characteristics contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs for the treatment of inflammatory and neurological disorders.

The chemical structure of 1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID is well-suited for pharmacological studies due to its ability to modulate specific biological targets. Pyrazole derivatives, in general, are known for their anti-inflammatory, analgesic, and antipyretic properties. The presence of fluorine atoms in the 2,4-difluorophenyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of 1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID in treating inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This mechanism of action makes it a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID has shown potential in neuroprotective applications. Research conducted at the University of California, San Francisco, found that this compound can effectively reduce oxidative stress and protect neuronal cells from damage induced by neurotoxic agents. These findings suggest that it could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID has been extensively studied and optimized to improve yield and purity. A commonly used synthetic route involves the reaction of 2,4-difluorobenzaldehyde with phenylhydrazine to form the corresponding hydrazone, followed by cyclization with an appropriate carboxylic acid derivative. This method has been refined to achieve high yields and minimize side reactions, making it suitable for large-scale production.

The physicochemical properties of 1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID are well-documented and include a molecular weight of 307.27 g/mol and a melting point ranging from 180°C to 185°C. Its solubility in various organic solvents makes it easy to handle in laboratory settings and facilitates its use in different experimental protocols.

In terms of safety and toxicity, preliminary studies have shown that 1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID exhibits low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are essential before advancing to clinical trials. Preclinical studies have demonstrated that this compound is well-tolerated in animal models and does not exhibit significant adverse effects on major organs or systems.

The potential applications of 1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID extend beyond inflammation and neuroprotection. Ongoing research is exploring its efficacy in other therapeutic areas such as cancer treatment and cardiovascular diseases. For example, preliminary data suggest that this compound may have antiproliferative effects on certain cancer cell lines by inducing apoptosis and inhibiting cell cycle progression.

In conclusion, 1-(2,4-DIFLUOROPHENYL)-3-PHENYL-1H-PYRAZOLE-5-CARBOXYLIC ACID (CAS No. 618101-96-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Continued research will undoubtedly uncover more about its mechanisms of action and expand its utility in treating various diseases.